Characterization of Pd⋯H–C interactions in bis-dimethyldithiocarbamate palladium(ii) and its deuterated analog by luminescence spectroscopy at variable pressure†
Dalton Transactions Pub Date: 2016-05-13 DOI: 10.1039/C6DT01574C
Abstract
We present the variable–pressure d–d luminescence spectra of crystalline bis-dimethyldithiocarbamate palladium(II) and its deuterated analog. The energies and shifts of the band maxima provide evidence for intermolecular Pd⋯H–C interactions, with quantitative differences observed for the deuterated complex. Shifts show distinct interactions in three pressure ranges between 1 bar and 85 kbar.
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